5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-(2-methyl-3-phenoxypropoxy)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO3S2/c1-14(12-23-16-5-3-2-4-6-16)13-24-17-9-7-15(8-10-17)11-18-19(22)21-20(25)26-18/h2-11,14H,12-13H2,1H3,(H,21,22,25)/b18-11+
• InChI Key: MYVXVSGTKLSJEO-WOJGMQOQSA-N
• Canonical SMILES: CC(COC1=CC=CC=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC(COC1=CC=CC=C1)COC2=CC=C(C=C2)/C=C/3\C(=O)NC(=S)S3
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one, also known as MPTP, is a synthetic compound with a thiazolidine ring structure. It has been extensively studied for its potential pharmacological properties and has shown promising results in various scientific research applications.

Mechanism of Action

5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one exerts its pharmacological effects by acting as a potent inhibitor of monoamine oxidase (MAO) enzymes. This leads to increased levels of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters involved in various physiological processes. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the promotion of neurogenesis, the reduction of oxidative stress, and the inhibition of pro-inflammatory cytokines. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potent and selective inhibition of MAO enzymes, which can lead to increased levels of neurotransmitters in the brain. However, this compound can also be toxic to dopaminergic neurons in certain concentrations, which can limit its use in certain experiments.
List of

Future Directions

1. Further studies on the potential therapeutic applications of 5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one in the treatment of neurodegenerative diseases such as Parkinson's disease.
2. Investigation of the molecular mechanisms underlying the neuroprotective and anti-inflammatory effects of this compound.
3. Development of novel derivatives of this compound with improved pharmacological properties and reduced toxicity.
4. Examination of the effects of this compound on other neurotransmitter systems and their potential therapeutic applications.
5. Investigation of the potential use of this compound in the treatment of other diseases involving oxidative stress and inflammation.

Scientific Research Applications

5-[4-(2-methyl-3-phenoxypropoxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various fields of science, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit neuroprotective, anti-inflammatory, and antioxidant properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease.